Cas no 913836-14-3 (3-Chloro-5-methylphenylboronic acid)

3-Chloro-5-methylphenylboronic acid structure
913836-14-3 structure
Product Name:3-Chloro-5-methylphenylboronic acid
CAS No:913836-14-3
MF:C7H8BClO2
MW:170.40122127533
MDL:MFCD09027241
CID:802891
PubChem ID:21183168
Update Time:2024-10-26

3-Chloro-5-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Chloro-5-methylphenyl)boronic acid
    • 3-Chloro-5-methylbenzeneboronic acid
    • 3-CHLORO-5-METHYLPHENYLBORONIC ACID
    • Boronicacid, B-(3-chloro-5-methylphenyl)-
    • Boronic acid, (3-chloro-5-methylphenyl)-
    • FCH919639
    • OR3621
    • AB49144
    • SY031495
    • Boronicacid,b-(3-chloro-5-methylphenyl)-
    • AX8222894
    • AB0027537
    • W9381
    • ST24020389
    • B-(3-Chloro-5-methylphenyl)boronic acid (ACI)
    • Boronic acid, (3-chloro-5-methylphenyl)- (9CI)
    • (3-Methyl-5-chlorophenyl)boronic acid
    • DS-17371
    • AKOS006220918
    • (3-Chloro-5-methylphenyl)boronicacid
    • SCHEMBL2317082
    • DTXSID20611157
    • BP-11117
    • CS-W005723
    • MFCD09027241
    • Z1201624884
    • 913836-14-3
    • EN300-7292715
    • 3-Chloro-5-methylphenylboronic acid
    • MDL： MFCD09027241
    • Inchi： 1S/C7H8BClO2/c1-5-2-6(8(10)11)4-7(9)3-5/h2-4,10-11H,1H3
    • InChI Key： QXHLBINWDJITMJ-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C)C=C(B(O)O)C=1

Computed Properties

  • Exact Mass: 170.03100
  • Monoisotopic Mass: 170.0305874 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • Molecular Weight: 170.40

Experimental Properties

  • Density: 1.26
  • Melting Point: 235-238
  • Boiling Point: 336.3°C at 760 mmHg
  • Flash Point: 157.2°C
  • Refractive Index: 1.549
  • PSA: 40.46000
  • LogP: 0.32820

3-Chloro-5-methylphenylboronic acid Security Information

3-Chloro-5-methylphenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-Chloro-5-methylphenylboronic acid Pricemore >>

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3-Chloro-5-methylphenylboronic acid Production Method

Production Method 1

913836-14-3 913836-14-3
Reaction Conditions
1.1 Reagents: Bis(pinacolato)diborane Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Tetrahydrofuran ;  80 °C
1.2 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water
Reference
Di-μ-methoxobis(1,5-cyclooctadiene)-diiridium(I)
Li, Hongbo; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2010, 1, 1-4

Production Method 2

913836-14-3 913836-14-3
Reaction Conditions
1.1 Reagents: Bis(pinacolato)diborane Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Tetrahydrofuran ;  16 h, 80 °C
1.2 Reagents: Sodium periodate Solvents: Water ;  15 min, rt
Reference
One-Pot Synthesis of Arylboronic Acids and Aryl Trifluoroborates by Ir-Catalyzed Borylation of Arenes
Murphy, Jaclyn M.; et al, Organic Letters, 2007, 9(5), 757-760

Production Method 3

73183-34-3 73183-34-3
913836-14-3 913836-14-3
Reaction Conditions
1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Tetrahydrofuran ;  80 °C
2.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water
Reference
Di-μ-methoxobis(1,5-cyclooctadiene)-diiridium(I)
Li, Hongbo; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2010, 1, 1-4

Production Method 4

73183-34-3 73183-34-3
913836-14-3 913836-14-3
Reaction Conditions
1.1 Reagents: 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Tetrahydrofuran ;  80 °C
2.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water
Reference
Di--methoxobis(1,5-cyclooctadiene)diiridium(I)
Li, Hongbo; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, ,

Production Method 5

502630-89-9 502630-89-9
913836-14-3 913836-14-3
Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water
Reference
Di-μ-methoxobis(1,5-cyclooctadiene)-diiridium(I)
Li, Hongbo; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2010, 1, 1-4

Production Method 6

502630-89-9 502630-89-9
913836-14-3 913836-14-3
Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water
Reference
Di--methoxobis(1,5-cyclooctadiene)diiridium(I)
Li, Hongbo; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, ,

Production Method 7

929626-16-4 929626-16-4
913836-14-3 913836-14-3
Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water ;  30 min, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  17 h, rt
Reference
Arenes to anilines and aryl ethers by sequential iridium-catalyzed borylation and copper-catalyzed coupling
Tzschucke, C. Christoph; et al, Organic Letters, 2007, 9(5), 761-764

Production Method 8

73183-34-3 73183-34-3
2845-89-8 2845-89-8
913836-14-3 913836-14-3
Reaction Conditions
1.1 Reagents: Pinacolborane ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Cyclohexane ;  24 h, 80 °C
2.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water ;  30 min, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  17 h, rt
Reference
Arenes to anilines and aryl ethers by sequential iridium-catalyzed borylation and copper-catalyzed coupling
Tzschucke, C. Christoph; et al, Organic Letters, 2007, 9(5), 761-764

3-Chloro-5-methylphenylboronic acid Raw materials

3-Chloro-5-methylphenylboronic acid Preparation Products

3-Chloro-5-methylphenylboronic acid Related Literature

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